Cas no 2130780-03-7 (4-Diphenyl-1-naphthalene boronic acid)

• Product Name: 4-Diphenyl-1-naphthalene boronic acid
• CAS No: 2130780-03-7
• MF: C₂₂H₁₇BO₂
• MW: 324.180186033249
• CID: 4639561
• Update Time: 2025-11-06

4-Diphenyl-1-naphthalene boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Diphenyl-1-naphthalene boronic acid

• Inchi： 1S/C22H17BO2/c24-23(25)22-15-14-19(20-8-4-5-9-21(20)22)18-12-10-17(11-13-18)16-6-2-1-3-7-16/h1-15,24-25H
• InChI Key： WECICLPJSYRLPG-UHFFFAOYSA-N
• SMILES： B(C1=C2C(C=CC=C2)=C(C2=CC=C(C3=CC=CC=C3)C=C2)C=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Diphenyl-1-naphthalene boronic acid

Comprehensive Analysis of 4-Diphenyl-1-naphthalene boronic acid (CAS No. 2130780-03-7): Properties, Applications, and Industry Trends

4-Diphenyl-1-naphthalene boronic acid (CAS 2130780-03-7) is a specialized boronic acid derivative gaining significant attention in pharmaceutical and materials science research. This compound belongs to the class of arylboronic acids, which are widely recognized for their unique reactivity and versatility in Suzuki-Miyaura cross-coupling reactions. With its distinctive naphthalene core and diphenyl substituents, this molecule offers exceptional potential as a building block for advanced organic synthesis.

The growing demand for high-performance organic electronic materials has propelled interest in 4-Diphenyl-1-naphthalene boronic acid. Researchers are particularly focused on its applications in developing OLED materials and organic semiconductors, where its extended π-conjugated system contributes to enhanced charge transport properties. Recent studies (2023-2024) highlight its potential in creating thermally activated delayed fluorescence (TADF) emitters, addressing the industry's need for more efficient display technologies.

From a synthetic chemistry perspective, the boronic acid functional group in this compound enables precise C-C bond formation under mild conditions. This characteristic makes it invaluable for constructing complex molecular architectures found in drug discovery and material science. The compound's crystalline structure and thermal stability (typically stable up to 200°C) further enhance its utility in various industrial applications.

Environmental considerations have become increasingly important in chemical research, and 4-Diphenyl-1-naphthalene boronic acid aligns with green chemistry principles through its participation in atom-economical reactions. The pharmaceutical industry particularly values such compounds for developing targeted therapies, with recent patent filings indicating potential applications in kinase inhibitor development and cancer research.

Quality control parameters for CAS 2130780-03-7 typically include HPLC purity (>98%), melting point analysis, and spectroscopic verification (1H NMR, 13C NMR, and mass spectrometry). Advanced purification techniques such as recrystallization from appropriate solvent systems ensure batch-to-batch consistency, which is crucial for research reproducibility. The compound's solubility profile (soluble in THF, DMSO, and moderately in ethanol) facilitates its use in diverse reaction conditions.

Emerging applications in supramolecular chemistry leverage the compound's ability to form dynamic covalent bonds with diols, creating stimuli-responsive materials. This property has sparked interest in drug delivery systems and sensor development, particularly for glucose detection. The naphthalene scaffold provides excellent fluorescence properties, making derivatives valuable as molecular probes in biological imaging.

Market analysis indicates steady growth in the boronic acid derivatives sector, with 4-Diphenyl-1-naphthalene boronic acid maintaining a niche but expanding presence. Pharmaceutical companies increasingly incorporate such building blocks in their high-throughput screening libraries, while material scientists explore its potential in perovskite solar cells and organic photovoltaics. The compound's structure-activity relationships continue to be an active area of computational chemistry research.

From a regulatory standpoint, proper handling of CAS 2130780-03-7 requires standard laboratory precautions, including the use of personal protective equipment and adequate ventilation. While not classified as hazardous under current regulations, its powder form necessitates attention to dust control measures. Storage recommendations typically suggest anhydrous conditions at room temperature to maintain stability.

The scientific literature documents innovative modifications of the 4-Diphenyl-1-naphthalene boronic acid structure, including polymer-supported variants for combinatorial chemistry and water-soluble derivatives for biological applications. These developments reflect the compound's adaptability to diverse research needs, from catalysis to bioconjugation strategies. Recent synthetic breakthroughs have improved yield optimization through microwave-assisted synthesis techniques.

Future research directions for 2130780-03-7 may explore its potential in artificial photosynthesis systems or as a component in molecular machines. The compound's redox-active properties and ligand characteristics suggest untapped applications in coordination chemistry and catalysis. As analytical techniques advance, particularly in cryo-EM and X-ray crystallography, researchers gain deeper insights into its molecular interactions.

For laboratories working with 4-Diphenyl-1-naphthalene boronic acid, proper waste disposal procedures should follow institutional guidelines for organic boron compounds. The development of continuous flow processes incorporating this reagent demonstrates the chemical industry's move toward more sustainable production methods. These innovations align with global initiatives for responsible chemical management while meeting the growing demand for specialized fine chemicals.